6-[(2-Chlorophenoxy)methyl]-3-(trifluoromethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C11H6ClF3N4OS
• Molecular Weight: 334.71 g/mol
• IUPAC Name: 6-[(2-chlorophenoxy)methyl]-3-(trifluoromethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C11H6ClF3N4OS/c12-6-3-1-2-4-7(6)20-5-8-18-19-9(11(13,14)15)16-17-10(19)21-8/h1-4H,5H2
• InChI Key: LBBMUYKPPKECTC-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)OCC2=NN3C(=NN=C3S2)C(F)(F)F)Cl

Description

6-[(2-Chlorophenoxy)methyl]-3-(trifluoromethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, agriculture, and material science.

Mechanism of Action

The mechanism of action of 6-[(2-Chlorophenoxy)methyl]-3-(trifluoromethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been proposed that the compound exerts its biological activities by interacting with specific molecular targets. For instance, it has been reported to inhibit the activity of certain enzymes involved in the biosynthesis of nucleic acids, which may explain its antiviral and antibacterial activities.
Biochemical and Physiological Effects:
The compound has been shown to exhibit several biochemical and physiological effects. For instance, it has been reported to induce apoptosis in cancer cells, which may explain its antitumor activity. It has also been shown to reduce the production of pro-inflammatory cytokines, which may account for its anti-inflammatory properties. Moreover, it has been reported to scavenge free radicals, which may explain its antioxidant activity.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-[(2-Chlorophenoxy)methyl]-3-(trifluoromethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its relatively simple synthesis method. In addition, the compound exhibits potent biological activities, which makes it a promising candidate for further research. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for research on 6-[(2-Chlorophenoxy)methyl]-3-(trifluoromethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. For instance, further studies are needed to elucidate the compound's mechanism of action and to identify its molecular targets. In addition, more research is needed to investigate the compound's potential applications in the development of new materials and in agriculture. Moreover, studies are needed to evaluate the compound's safety and toxicity profile, which may facilitate its use in various applications. Finally, the compound's potential as a drug candidate for the treatment of various diseases should be further explored.
In conclusion, 6-[(2-Chlorophenoxy)methyl]-3-(trifluoromethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a compound with significant potential for various applications. Its synthesis method is relatively simple, and it exhibits potent biological activities. However, more research is needed to fully understand its mechanism of action, identify its molecular targets, and evaluate its safety and toxicity profile.

Synthesis Methods

The synthesis of 6-[(2-Chlorophenoxy)methyl]-3-(trifluoromethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 2-chlorobenzyl alcohol with trifluoroacetic acid, followed by the reaction of the resulting intermediate with 4-amino-5-mercapto-3-methyl-1,2,4-triazole. The final compound is obtained after purification using column chromatography.

Scientific Research Applications

The compound has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit promising antitumor, antiviral, antibacterial, and antifungal activities. In addition, it has been reported to possess anti-inflammatory and antioxidant properties. The compound has also been investigated for its potential use in the development of new materials and in agricultural applications such as herbicides and fungicides.